1-(1h-Pyrazol-1-yl)acetone
Overview
Description
1-(1h-Pyrazol-1-yl)acetone is a chemical compound with the empirical formula C6H9ClN2O and a molecular weight of 160.60 . It is a derivative of pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms .
Synthesis Analysis
The synthesis of 1-(1h-Pyrazol-1-yl)acetone and its derivatives involves various methods. One approach involves the condensation of ketones, aldehydes, and hydrazine monohydrochloride, which forms pyrazoline intermediates. These intermediates can then be oxidized to form a variety of pyrazoles . Other methods involve the use of catalysts and environmentally friendly procedures .Molecular Structure Analysis
The molecular structure of 1-(1h-Pyrazol-1-yl)acetone can be represented by the SMILES string O=C©CN1N=CC=C1 . Advanced NMR spectroscopy techniques such as 1H-13C HMBC, 1H-13C HSQC, and 1H-13C H2BC can provide key information for structural assignments .Physical And Chemical Properties Analysis
1-(1h-Pyrazol-1-yl)acetone has a molecular formula of C6H9ClN2O and an average mass of 160.602 Da . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, including 1-(1h-Pyrazol-1-yl)acetone, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . In a study, hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity .
Molecular Docking Studies
Molecular docking studies have been conducted on these compounds to justify their potent in vitro antipromastigote activity . These studies provide insights into the molecular interactions between the compound and the target protein, helping to understand the mechanism of action .
Anticancer Activity
1-(1h-Pyrazol-1-yl)acetone and its derivatives have shown potential as anticancer agents . Mechanistic studies were performed to elucidate the molecular determinants accounting for their in vitro anticancer activity . These studies shed light onto the cell death mechanism triggered in SCLC cells, which were proven to be highly sensitive to their cytotoxic effects .
Growth Inhibition in PC-3 Cells
Compounds with a pyrazole core, including 1-(1h-Pyrazol-1-yl)acetone, have shown improved growth inhibition in PC-3 cells . This suggests potential applications in the treatment of prostate cancer .
Safety and Hazards
While specific safety and hazard information for 1-(1h-Pyrazol-1-yl)acetone is not available, it’s important to handle all chemical compounds with care. General safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
The future directions of research on 1-(1h-Pyrazol-1-yl)acetone and its derivatives could involve the development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions . These inhibitors are expected to show satisfactory efficacy and safety profiles .
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit a broad range of biological activities, suggesting that they likely interact with multiple targets .
Mode of Action
A molecular simulation study of a related compound showed desirable fitting patterns in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that 1-(1h-Pyrazol-1-yl)acetone may interact with its targets in a similar manner, leading to changes in the target’s function.
Biochemical Pathways
It is known that pyrazole derivatives can influence various biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Related compounds have shown potent in vitro antipromastigote activity , suggesting that 1-(1h-Pyrazol-1-yl)acetone may have similar effects.
properties
IUPAC Name |
1-pyrazol-1-ylpropan-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-6(9)5-8-4-2-3-7-8/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEHXUIISDCBVKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CN1C=CC=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1h-Pyrazol-1-yl)acetone | |
CAS RN |
64882-48-0 | |
Record name | 1-(1H-pyrazol-1-yl)propan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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